1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]-N-(2-phenylethyl)piperidine-4-carboxamide

• IUPAC Name: 1-[7-(2-fluorophenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]-N-(2-phenylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C26H25FN4O2S/c27-21-9-5-4-8-19(21)20-16-34-23-22(20)29-26(30-25(23)33)31-14-11-18(12-15-31)24(32)28-13-10-17-6-2-1-3-7-17/h1-9,16,18H,10-15H2,(H,28,32)(H,29,30,33)
• InChI Key: VYXFSXCFBNSDSW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCCC2=CC=CC=C2)C3=NC4=C(C(=O)N3)SC=C4C5=CC=CC=C5F
• Molecular Formula: C26H25FN4O2S
• Molecular Weight: 476.6 g/mol
• CAS No.: 1242897-04-6

Description

The compound “1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]-N-(2-phenylethyl)piperidine-4-carboxamide” is a complex organic molecule with the molecular formula C26H25FN4O2S. It has an average mass of 476.566 Da.

Physical And Chemical Properties Analysis

This compound has a density of 1.4±0.1 g/cm3 and a molar refractivity of 131.9±0.5 cm3. It has 6 hydrogen bond acceptors and 2 hydrogen bond donors. It also has 5 freely rotating bonds. Its ACD/LogP is 3.57.

Scientific Research Applications

Discovery of Selective Kinase Inhibitors

Research has led to the discovery of selective and orally efficacious inhibitors of the Met kinase superfamily, demonstrating significant potential for therapeutic applications in cancer treatment. These compounds exhibit complete tumor stasis in specific cancer models following oral administration, highlighting their importance in oncology research (Schroeder et al., 2009).

Synthesis of Novel Pyrimidines

Studies have focused on the efficient synthesis of novel diarylpyrido[4,3-d]pyrimidines, providing insights into chemical methodologies that could be applicable to the synthesis of related compounds. These synthetic routes are significant for developing new therapeutic agents (Vijayakumar et al., 2014).

Antimicrobial and Antitumor Activities

Several studies have synthesized and evaluated novel piperidine-4-carboxamide derivatives for their antimicrobial and antitumor activities. These compounds have shown efficacy in inhibiting angiogenesis and DNA cleavage, suggesting potential for cancer therapy (Kambappa et al., 2017).

Novel Heterocyclic Compounds

Research into the synthesis of new tetrahydrobenzo[b]thiophene and tetrahydrobenzothienopyrimidine derivatives under microwave irradiation has expanded the toolkit of heterocyclic chemistry, potentially offering new pathways for the development of pharmaceuticals (Abdalha et al., 2011).

Antimycobacterial Spiro-Piperidin-4-Ones

The atom-economic and stereoselective synthesis of spiro-piperidin-4-ones has been investigated for in vitro and in vivo antimycobacterial activity, demonstrating the potential for developing new treatments for tuberculosis (Kumar et al., 2008).